![molecular formula C13H12O3S B1611812 5-{[(4-Methylphenyl)thio]methyl}-2-furoic acid CAS No. 915923-20-5](/img/structure/B1611812.png)
5-{[(4-Methylphenyl)thio]methyl}-2-furoic acid
Overview
Description
5-{[(4-Methylphenyl)thio]methyl}-2-furoic acid, also known as MTFMA, is a synthetic compound that has gained attention in the scientific community due to its potential use in various research applications. MTFMA is a furoic acid derivative that is synthesized through a multistep process, and it has been found to have several biochemical and physiological effects. In
Scientific Research Applications
Synthesis and Spectroscopic Properties
- The controlled reduction and esterification of 5-alkyl- and 5-aryl-2-furoic acids have been studied to produce methyl 5-alkyl-2,5-dihydro-2-furoates with interesting spectroscopic properties. These derivatives exhibit large long-range coupling constants and high absorption maxima, indicating potential applications in materials science and spectroscopic analysis (Masamune, Ono, & Matsue, 1975).
Chemical Transformations and Applications
- Studies on the transformations of derivatives of 2-substituted 5-(1,2,3-thiadiazol-4-yl)-3-furoic acid under the action of bases have revealed pathways for the formation of acetylene thiolates and their subsequent conversion into stable products. These findings could have implications for the development of novel synthetic pathways in organic chemistry (Maadadi, Pevzner, & Petrov, 2017).
Biocatalysis and Sustainable Chemistry
- The biocatalytic production of 2,5-furandicarboxylic acid (FDCA), a sustainable alternative to petroleum-derived chemicals, has been reviewed. This highlights the potential of furoic acid derivatives in sustainable chemistry and the production of bio-based polymers, offering a greener alternative to traditional petrochemical processes (Yuan et al., 2019).
Antimicrobial Activities
- New carboxylic acids derived from furoic acid and their organotin(IV) complexes have been studied for their antimicrobial activities, showing potential in the development of new antimicrobial agents. This suggests that derivatives of furoic acid, including "5-{[(4-Methylphenyl)thio]methyl}-2-furoic acid," could be explored for their bioactive properties (Dias et al., 2015).
properties
IUPAC Name |
5-[(4-methylphenyl)sulfanylmethyl]furan-2-carboxylic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H12O3S/c1-9-2-5-11(6-3-9)17-8-10-4-7-12(16-10)13(14)15/h2-7H,8H2,1H3,(H,14,15) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YVVQCTVUNAOQNE-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)SCC2=CC=C(O2)C(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H12O3S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70588502 |
Source
|
| Record name | 5-{[(4-Methylphenyl)sulfanyl]methyl}furan-2-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70588502 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
248.30 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
915923-20-5 |
Source
|
| Record name | 5-[[(4-Methylphenyl)thio]methyl]-2-furancarboxylic acid | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=915923-20-5 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 5-{[(4-Methylphenyl)sulfanyl]methyl}furan-2-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70588502 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![calcium;(2S)-2-[(4R)-2,2-dimethyl-1,3-dioxolan-4-yl]-2-hydroxyacetate](/img/structure/B1611734.png)
